Cas no 2227682-19-9 ((2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine)

• Product Name: (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine
• CAS No: 2227682-19-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6406353
• PubChem ID: 165853406
• Update Time: 2025-05-20

(2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine
• EN300-1810799
• 2227682-19-9

• Inchi： 1S/C13H18N2/c1-10(14)3-4-11-5-6-12-7-8-15(2)13(12)9-11/h5-10H,3-4,14H2,1-2H3/t10-/m0/s1
• InChI Key： WBUSFJORABBANL-JTQLQIEISA-N
• SMILES： N1(C)C=CC2C=CC(=CC1=2)CC[C@H](C)N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Additional information on (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine

Compound CAS No. 2227682-19-9: (2S)-4-(1-Methyl-1H-Indol-6-Yl)Butan-2-Amine

The compound with CAS No. 2227682-19-9, commonly referred to as (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine, is a structurally complex organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers exploring novel drug candidates and advanced chemical synthesis techniques.

Chemical Structure and Properties: The molecule consists of a butanamine backbone with an indole substituent at the 4-position. The indole ring is further substituted with a methyl group at the 1-position, contributing to the compound's aromatic stability and potential bioactivity. The stereochemistry at the 2-position of the butanamine chain is S, which plays a critical role in determining the compound's pharmacokinetic properties and interactions with biological targets.

Synthesis and Optimization: Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound's chiral center. Researchers have employed various catalytic methods, including organocatalysis and transition-metal-mediated approaches, to achieve high enantiomeric excess (ee) in the synthesis of (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amine. These methods not only enhance the yield but also ensure the scalability of the synthesis process for potential large-scale production.

Pharmacological Studies: The compound has been extensively studied for its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological pathways, particularly those involving G-protein coupled receptors (GPCRs). The indole moiety is known to confer ligand-binding affinity to various receptor types, making this compound a promising candidate for treating conditions such as inflammation, pain, and neurodegenerative diseases.

Applications in Drug Discovery: The stereochemistry of (2S)-4-(1-methyl-1H-indol-6-yl)butan-2-amines plays a pivotal role in its pharmacodynamics. Recent research has highlighted its potential as a lead compound for developing enantiomer-specific drugs, where the S configuration ensures optimal bioavailability and reduced side effects. This has led to its inclusion in several drug discovery pipelines targeting specific therapeutic areas.

Future Directions: As research on this compound progresses, there is growing interest in exploring its interactions with other biomolecules and its potential for structural modification to enhance efficacy. Advanced computational techniques, such as molecular docking and dynamics simulations, are being utilized to predict binding affinities and optimize the molecule's pharmacokinetic profile.

In conclusion, (2S)-4-(1-methyl-1H-indol-6-yil)butan-s-amines represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing advancements in synthetic chemistry and pharmacological research, this compound continues to be a focal point for scientific exploration and innovation.